![molecular formula C17H24N2O4 B4764792 methyl 3-[(3-methylbutanoyl)amino]-4-(4-morpholinyl)benzoate](/img/structure/B4764792.png)
methyl 3-[(3-methylbutanoyl)amino]-4-(4-morpholinyl)benzoate
Overview
Description
Methyl 3-[(3-methylbutanoyl)amino]-4-(4-morpholinyl)benzoate, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It is a potent agonist of the cannabinoid receptors, which are responsible for regulating various physiological processes in the body.
Mechanism of Action
Methyl 3-[(3-methylbutanoyl)amino]-4-(4-morpholinyl)benzoate acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor. These receptors are located throughout the body and are involved in regulating various physiological processes, including pain, mood, appetite, and memory. When this compound binds to these receptors, it activates them and produces its psychoactive effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It produces a range of psychoactive effects, including euphoria, relaxation, and altered perception. It also has potential therapeutic effects, such as pain relief and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Methyl 3-[(3-methylbutanoyl)amino]-4-(4-morpholinyl)benzoate has several advantages for lab experiments. It is a potent agonist of the cannabinoid receptors, which makes it useful for studying these receptors and their physiological effects. It also has a long half-life, which allows for extended experiments. However, this compound has several limitations, including its high potency, which can make it difficult to control dosing. It also has potential toxicity and adverse effects, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on methyl 3-[(3-methylbutanoyl)amino]-4-(4-morpholinyl)benzoate. One area of interest is its potential therapeutic effects, particularly in pain management and inflammation. Another area of research is the development of more selective agonists of the cannabinoid receptors, which could have fewer adverse effects than this compound. Additionally, further studies are needed to understand the long-term effects of synthetic cannabinoids on the brain and behavior.
Conclusion
In conclusion, this compound is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It is synthesized through a complex process and has been widely used in scientific research to study the cannabinoid receptors and their physiological effects. This compound acts as a potent agonist of the cannabinoid receptors and produces a range of psychoactive effects. It has several advantages for lab experiments but also has potential limitations and adverse effects. Future research on this compound could provide insights into its therapeutic potential and the development of more selective agonists of the cannabinoid receptors.
Scientific Research Applications
Methyl 3-[(3-methylbutanoyl)amino]-4-(4-morpholinyl)benzoate has been widely used in scientific research to study the cannabinoid receptors and their physiological effects. It has been used to investigate the role of these receptors in pain, inflammation, and other processes. This compound has also been used to study the effects of synthetic cannabinoids on the brain and behavior.
properties
IUPAC Name |
methyl 3-(3-methylbutanoylamino)-4-morpholin-4-ylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4/c1-12(2)10-16(20)18-14-11-13(17(21)22-3)4-5-15(14)19-6-8-23-9-7-19/h4-5,11-12H,6-10H2,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXKZMOVDGFRNMV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC1=C(C=CC(=C1)C(=O)OC)N2CCOCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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